Cas no 327056-74-6 (3-Cyano-5-fluorobenzoic acid)

3-Cyano-5-fluorobenzoic acid Properties

Names and Identifiers

• 3-Cyano-5-fluorobenzoic acid
• 3-Cyano-5-fluoro-benzoic acid
• 3-Carboxy-5-fluorobenzonitrile
• 3-cyano-5-fluoranyl-benzoic acid
• 3-fluoro-5-cyanobenzoic acid
• FS-1349
• SY030888
• A821380
• DTXSID80374094
• FT-0677164
• AB21903
• CK1079
• BENZOIC ACID, 3-CYANO-5-FLUORO-
• HADZSOZVTCEMNP-UHFFFAOYSA-N
• CS-W019282
• 3-Cyano-5-fluorobenzoicacid
• 3-Cyano-5-fluorobenzoic acid, AldrichCPR
• MFCD05663717
• SCHEMBL505097
• AKOS006223166
• 327056-74-6
• DTXCID60325125
• +Expand

• MDL： MFCD05663717
• InChIKey： HADZSOZVTCEMNP-UHFFFAOYSA-N
• Inchi： 1S/C8H4FNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3H,(H,11,12)
• SMILES： C1=C(C=C(C=C1C(=O)O)F)C#N

Computed Properties

• Exact Mass: 165.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.02260653g/mol
• Heavy Atom Count: 12
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• LogP: 1.39558
• PSA: 61.09000
• Melting Point: 172-173°C
• Sensitiveness: Air Sensitive

3-Cyano-5-fluorobenzoic acid Security Information

• Dangerous goods sign： T Xi
• Hazardous Material transportation number：2811
• PackingGroup：Ⅲ
• Risk Phrases： 22
• HazardClass：IRRITANT, TOXIC

3-Cyano-5-fluorobenzoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%